N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea

• IUPAC Name: 1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-3-phenyl-1-prop-2-enylurea
• InChI: InChI=1S/C21H21N3O4/c1-3-13-23(21(27)22-15-7-5-4-6-8-15)18-14-19(25)24(20(18)26)16-9-11-17(28-2)12-10-16/h3-12,18H,1,13-14H2,2H3,(H,22,27)
• InChI Key: APEVFNQFRMNSSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)N(CC=C)C(=O)NC3=CC=CC=C3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea, also known as ALU, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. ALU is a urea derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has been studied for its potential applications in various fields. It has been found to have antifungal, antibacterial, and anticancer properties. N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has also been studied for its potential as a photosensitizer in photodynamic therapy, a technique used to treat cancer. Additionally, N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has been investigated for its potential as a fluorescent probe for the detection of zinc ions in biological systems.

Mechanism of Action

The mechanism of action of N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has been found to inhibit the activity of urease, an enzyme that plays a role in the metabolism of urea. N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has also been found to inhibit the activity of topoisomerase II, an enzyme that plays a role in DNA replication and repair.
Biochemical and Physiological Effects:
N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of fungi and bacteria, and to induce apoptosis in cancer cells. N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has also been found to have anti-inflammatory effects and to inhibit the activity of certain enzymes involved in inflammation. Additionally, N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea has been found to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea in lab experiments is its broad spectrum of activity against various microorganisms and cancer cells. N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea is also relatively easy to synthesize and has been found to be stable under various conditions. However, one limitation of using N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea. One direction is to investigate its potential as a photosensitizer in photodynamic therapy, particularly for the treatment of cancer. Another direction is to investigate its potential as a fluorescent probe for the detection of zinc ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of N-allyl-N-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-N'-phenylurea and to investigate its potential as a therapeutic agent for various diseases.